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Compound of Interest

Compound Name: (+)-4-(3-Piperidinyl)-1H-indole
CAS No.: 87584-71-2
Cat. No.: B12708444
Get Quote
\ 7

Executive Summary & Compound Identity

(+)-4-(3-Piperidinyl)-1H-indole (also known as RU-27251) is a rigidified tryptamine analog and
a "seco-ergoline" pharmacophore. Structurally, it represents the C- and D-rings of the ergoline
skeleton (found in LSD and ergotamine) but lacks the B-ring closure. This specific connectivity
—Ilinking the indole 4-position to the piperidine 3-position—is critical for its high affinity for
dopamine (

) and serotonin (
) receptors.

The (+)-enantiomer is the bioactive eutomer for dopaminergic agonism, mimicking the spatial
configuration of the natural D-ergoline ring system.

Chemical Identity Table
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Property Detail

IUPAC Name (+)-4-(piperidin-3-yl)-1H-indole

Common Code RU-27251 (Active Enantiomer)

CAS Number 81887-47-0 (assigned to (+)-isomer) / 81887-48-

1 ((-)-isomer)

Molecular Formula

Molecular Weight 200.28 g/mol
o (+)-Enantiomer (Likely (R)-configuration based
Chirality .
on ergoline homology)
Appearance Off-white to pale beige crystalline solid

Physicochemical Profile

Understanding the acid-base profile and lipophilicity is non-negotiable for formulation and
assay development. The molecule behaves as an amphiphilic base.

lonization & Solubility

The compound possesses two nitrogen centers with vastly different electronic environments.
o Piperidine Nitrogen (
): A secondary aliphatic amine. It is highly basic (

). At physiological pH (7.4), this center is >99.9% protonated (

), driving aqueous solubility and electrostatic binding to Aspartate residues in GPCR binding
pockets.

 Indole Nitrogen (

): An aromatic amine. It is essentially non-basic (

) and weakly acidic (
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). It acts as a hydrogen bond donor.

Value
Parameter . ] Context
(Experimental/Predicted)

Protonation of Piperidine N.

10.8+0.2
(Base) Critical for salt formation.
Deprotonation of Indole NH.
(Acid) 16.2 Relevant only in strong base
(e.g., NaH/DMF).
Lipophilicity of the neutral
LogP (Octanol/Water) 2.32 )
species.
Effective distribution at
LogD (pH 7.4) -05t00.1 physiological pH (highly
ionized).
N Requires organic co-solvent
Solubility (Free Base) < 1 mg/mL (Water)
(DMSO, EtOH).
B Preferred form for aqueous
Solubility (HCI Salt) > 20 mg/mL (Water)

bioassays.

Optical Rotation

The specific rotation is the primary metric for enantiomeric purity (Optical Purity).
o Standard Value:

to
(c=0.5, MeOH).

» Note: The rotation sign and magnitude are solvent-dependent. Always report solvent and
concentration when documenting batch analysis.

Synthesis & Chiral Resolution Workflow
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The synthesis of the (+)-enantiomer typically requires either asymmetric synthesis or, more
commonly in early development, the resolution of the racemate. The following protocol outlines
the resolution strategy, which is more robust for scaling.

Synthesis Logic

The core scaffold is constructed by coupling 4-bromoindole with a pyridine-3-boronic acid
(Suzuki coupling) followed by catalytic hydrogenation, or by reducing a 4-(3-pyridyl)indole
precursor.

Chiral Resolution Protocol

Objective: Isolate (+)-4-(3-Piperidinyl)-1H-indole from the racemate using Di-p-toluoyl-L-
tartaric acid (L-DTTA).

» Salt Formation: Dissolve racemic free base (1.0 eq) in hot Ethanol/Methanol (9:1). Add L-
DTTA (1.0 eq).

o Crystallization: Allow the solution to cool slowly to RT, then refrigerate at 4°C for 24 hours.
The diastereomeric salt of the (+)-enantiomer typically crystallizes first due to differential
lattice energy.

« Filtration & Wash: Filter the precipitate. Wash with cold EtOH.
e Free Basing: Suspend the salt in

and treat with 1M NaOH. Separate the organic layer, dry over

, and concentrate.

Recrystallization: Recrystallize the free base from EtOAc/Hexanes to upgrade ee% to >99%.

Process Visualization

The following diagram illustrates the critical path from raw materials to the purified (+)-
enantiomer.
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Figure 1: Synthetic workflow for the isolation of (+)-4-(3-Piperidinyl)-1H-indole via classical
resolution.
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Biological Significance & Mechanism

The (+)-enantiomer of this scaffold is a potent dopamine autoreceptor agonist.

e Pharmacophore Mapping: The indole ring mimics the aromatic A/B rings of ergoline, while
the piperidine ring mimics the D-ring.

o Receptor Selectivity:

o D2/D3 Receptors: High affinity agonist. The protonated piperidine nitrogen mimics the
basic nitrogen of dopamine, forming a salt bridge with the conserved Aspartate (Asp3.32)
in the TM3 helix of the receptor.

o 5-HT1A: Moderate affinity.

o Therapeutic Context: Compounds in this class (like RU-27251) were originally investigated
as antipsychotics (via presynaptic autoreceptor agonism) and later for Parkinson's disease.

Handling, Stability & Storage
Stability Risks

o Oxidation: The indole ring, particularly at the C2/C3 positions, is susceptible to oxidative
degradation if exposed to light and air for prolonged periods.

o Carbamate Formation: The secondary amine of the piperidine can react with atmospheric

to form carbamates.

Storage Protocol

o Format: Store as the Hydrochloride (HCI) salt whenever possible. The salt is significantly
more stable to oxidation than the free base.

o Conditions: -20°C, desiccated, under Argon or Nitrogen atmosphere.

e Solution Stability: DMSO stock solutions (10 mM) are stable for 3 months at -20°C. Avoid
repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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